6-[5-(5-Oxo-1-phenylpyrrolidine-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[5-(5-oxo-1-phenylpyrrolidine-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C23H23N5O2/c24-9-16-6-7-21(25-10-16)26-11-18-13-27(14-19(18)12-26)23(30)17-8-22(29)28(15-17)20-4-2-1-3-5-20/h1-7,10,17-19H,8,11-15H2
• InChI Key: KARIDQVLWVAWDH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)N3CC4CN(CC4C3)C5=NC=C(C=C5)C#N
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• CAS No.: 2415582-96-4

Description

The compound “6-[5-(5-Oxo-1-phenylpyrrolidine-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile” is a complex organic molecule. It is related to the family of pyrroles, which are heterocyclic aromatic organic compounds.

Synthesis Analysis

The synthesis of related compounds involves a five-step transformation of itaconic acid into 1-methyl and 1-phenyl substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxylic acids, followed by parallel amidation with a series of aliphatic amines to afford the corresponding carboxamides.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring structures and functional groups. The core structure is a pyrrole, a five-membered ring with alternating double bonds and a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound likely involve the formation of carbon-nitrogen bonds, as well as the formation and breaking of double bonds. The Paal–Knorr reaction, which synthesizes pyrroles from amines and diketones, may be involved.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis and potential biological activities. Given the wide range of activities associated with pyrrole derivatives, this compound could have potential applications in medicinal chemistry.